N'-[(2-fluorobenzyl)oxy]-N-thieno[2,3-d]pyrimidin-4-yliminoformamide

• Molecular Formula: C14H11FN4OS
• Molecular Weight: 302.33 g/mol
• IUPAC Name: N-[(2-fluorophenyl)methoxy]-N'-thieno[2,3-d]pyrimidin-4-ylmethanimidamide
• InChI: InChI=1S/C14H11FN4OS/c15-12-4-2-1-3-10(12)7-20-19-9-17-13-11-5-6-21-14(11)18-8-16-13/h1-6,8-9H,7H2,(H,16,17,18,19)
• InChI Key: JBYJCUVJZGNEAR-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)CON/C=N/C2=C3C=CSC3=NC=N2)F
• Canonical SMILES: C1=CC=C(C(=C1)CONC=NC2=C3C=CSC3=NC=N2)F

Description

N’-[(2-fluorobenzyl)oxy]-N-thieno[2,3-d]pyrimidin-4-yliminoformamide is a chemical compound with the molecular formula C14H11FN4OS and a molar mass of 302.33 g/mol This compound is known for its unique structure, which includes a thieno[2,3-d]pyrimidine core and a fluorobenzyl group

Preparation Methods

The synthesis of N’-[(2-fluorobenzyl)oxy]-N-thieno[2,3-d]pyrimidin-4-yliminoformamide involves several steps. One common synthetic route includes the reaction of 2-fluorobenzyl alcohol with thieno[2,3-d]pyrimidine-4-ylamine in the presence of a suitable catalyst and solvent. The reaction conditions typically involve heating the mixture to a specific temperature and maintaining it for a certain period to ensure complete conversion . Industrial production methods may vary, but they generally follow similar principles with optimizations for large-scale synthesis.

Chemical Reactions Analysis

N’-[(2-fluorobenzyl)oxy]-N-thieno[2,3-d]pyrimidin-4-yliminoformamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide under controlled conditions.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorobenzyl group can be replaced by other nucleophiles.

Hydrolysis: Hydrolysis reactions can occur in the presence of acids or bases, leading to the breakdown of the compound into its constituent parts.

Scientific Research Applications

N’-[(2-fluorobenzyl)oxy]-N-thieno[2,3-d]pyrimidin-4-yliminoformamide has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of N’-[(2-fluorobenzyl)oxy]-N-thieno[2,3-d]pyrimidin-4-yliminoformamide involves its interaction with specific molecular targets and pathways. The compound is believed to exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. This interaction can lead to various downstream effects, such as inhibition of cell proliferation or induction of apoptosis in cancer cells .

Comparison with Similar Compounds

N’-[(2-fluorobenzyl)oxy]-N-thieno[2,3-d]pyrimidin-4-yliminoformamide can be compared with other similar compounds, such as:

• N’-[(2-chlorobenzyl)oxy]-N-thieno[2,3-d]pyrimidin-4-yliminoformamide
• N’-[(2-methylbenzyl)oxy]-N-thieno[2,3-d]pyrimidin-4-yliminoformamide
• N’-[(2-bromobenzyl)oxy]-N-thieno[2,3-d]pyrimidin-4-yliminoformamide

These compounds share a similar core structure but differ in the substituents on the benzyl group. The presence of different substituents can influence the compound’s reactivity, biological activity, and overall properties .